BENGHE Methodological & Application

Check Availability & Pricing

Application Notes and Protocols: Lactophenol
Aniline Blue for Fungal Wet Mount Preparation

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aniline Blue

Cat. No.: B1668970

Introduction

Lactophenol Aniline Blue (LPCB) is a widely used staining technique in mycology for the
microscopic examination of fungi. It serves as a mounting fluid and a staining agent, facilitating
the preservation and visualization of fungal structures such as hyphae, conidia, and spores.
The solution is a combination of phenol, lactic acid, glycerol, and aniline blue dye. Phenol acts
as a fungicide and bactericide, killing the organisms. Lactic acid preserves the fungal structures
by creating a change in osmotic pressure, preventing cell lysis. Glycerol provides a semi-
permanent preparation by preventing the slide from drying out. Aniline blue, an acidic dye,
stains the chitin and other polysaccharides present in the fungal cell walls, rendering them
visible under a microscope. This method is simple, rapid, and provides excellent morphological
detail, making it an indispensable tool for researchers, scientists, and professionals in drug
development involved in mycological studies.

Principle of the Method

The lactophenol aniline blue staining technique is based on the affinity of the aniline blue dye
for the chitinous components of fungal cell walls. The phenol component of the solution rapidly
kills the live fungi, while the lactic acid preserves the delicate fungal structures. Glycerol
increases the refractive index and prevents the desiccation of the specimen. The aniline blue
dye selectively stains the fungal cytoplasm and cell walls a distinct blue, providing a strong
contrast against the background and allowing for detailed morphological examination.
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Materials and Reagents
Table 1: Composition of Lactophenol Aniline Blue

Solution

Component Quantity Purpose

Fungicidal and bactericidal

Phenol (crystals) 20g
agent
Lactic Acid 20 mL Preservative, clearing agent
Mounting medium, prevents
Glycerol 40 mL ]
drying
Aniline Blue 0.05¢g Stains fungal elements blue
Distilled Water 20 mL Solvent

Note: To prepare the solution, dissolve the phenol crystals in the lactic acid, glycerol, and
distilled water by gently heating in a water bath. Once the phenol is completely dissolved, add
the aniline blue and stir until a homogenous solution is obtained. Filter the solution before use.
Handle phenol with appropriate safety precautions as it is corrosive and toxic.

Experimental Protocol: Fungal Wet Mount
Preparation

» Slide Preparation: Place a clean, grease-free microscope slide on a flat surface.

» Sample Collection: Using a sterile teasing needle or loop, pick a small portion of the fungal
colony to be examined. For molds, it is advisable to take the sample from the edge of the
colony, where sporulation is more active.

» Stain Application: Place a single drop of Lactophenol Aniline Blue stain in the center of the
microscope slide.

 Inoculation: Gently place the collected fungal sample into the drop of LPCB stain.
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o Teasing: Carefully tease the fungal material apart with two sterile teasing needles to
separate the hyphae and disperse the spores. This step is crucial for observing the detailed
morphology of the fungus.

o Coverslip Placement: Gently lower a clean coverslip over the specimen at a 45-degree angle
to avoid trapping air bubbles. The stain should spread evenly to the edges of the coverslip.

o Excess Stain Removal: If there is excess stain, carefully blot the edges of the coverslip with
a piece of filter paper.

e Microscopic Examination: The slide is now ready for examination under a microscope. Start
with a low power objective (10x) to scan the slide and then switch to a higher power
objective (40x or 100x with oil immersion) for detailed observation of the fungal structures.
Fungal elements will appear blue against a clear or pale blue background.

Place a drop of LPCB Inoculate > Transfer a small portion Disperse Tease the fungal material Mount Lower a coverslip Observe Examine under
on a clean slide of fungal colony in the LPCB stain over the specimen the microscope
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Caption: Workflow for Fungal Wet Mount Preparation using LPCB.

Staining Mechanism

The staining process involves several key interactions between the components of the LPCB
solution and the fungal specimen.
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Caption: Interaction of LPCB components with fungal structures.

 To cite this document: BenchChem. [Application Notes and Protocols: Lactophenol Aniline
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[https://www.benchchem.com/product/b1668970#lactophenol-aniline-blue-for-fungal-wet-
mount-preparation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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